N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(5-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C19H23N3O5S/c1-2-15-5-3-4-6-17(15)20-18(23)14-21-13-16(7-8-19(21)24)28(25,26)22-9-11-27-12-10-22/h3-8,13H,2,9-12,14H2,1H3,(H,20,23)
• InChI Key: LDUIDXNKLSMMNV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C=C(C=CC2=O)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H23N3O5S
• Molecular Weight: 405.5 g/mol

Description

N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide, also known as EMA401, is a novel small molecule drug candidate that has been extensively studied for its potential use in the treatment of chronic pain.

Mechanism of Action

N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide works by blocking the activity of the ATP-gated P2X3 receptor, which is expressed on sensory neurons involved in pain transmission. When activated, this receptor allows calcium ions to enter the neuron, leading to the release of neurotransmitters that transmit pain signals to the brain. By blocking this receptor, N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide reduces the transmission of pain signals and provides pain relief.
Biochemical and Physiological Effects:
N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide has been shown to be highly selective for the ATP-gated P2X3 receptor, with little or no activity against other P2X receptors. This selectivity is important as it reduces the potential for off-target effects and side effects. N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide has also been shown to be effective in a range of animal models of chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. In addition, N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide has been shown to have a good safety profile in preclinical studies.

Advantages and Limitations for Lab Experiments

N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide has several advantages for lab experiments, including its high selectivity for the ATP-gated P2X3 receptor, its effectiveness in a range of animal models of chronic pain, and its good safety profile. However, there are also some limitations to its use in lab experiments, including the need for specialized equipment to study ion channels and the potential for variability in the response to N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide across different animal models.

Future Directions

There are several future directions for the study of N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide, including further preclinical studies to assess its safety and efficacy in a range of animal models of chronic pain, clinical trials to evaluate its effectiveness in humans, and the development of new formulations and delivery methods to improve its bioavailability and pharmacokinetics. In addition, there is a need for further research to elucidate the mechanism of action of N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide and to identify potential biomarkers that could be used to predict response to treatment. Overall, N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide has the potential to provide a novel and effective treatment option for chronic pain, and further research is needed to fully explore its therapeutic potential.

Synthesis Methods

N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide is synthesized through a multi-step process that involves the reaction of 2-ethylphenylamine with 2-chloroacetyl chloride to form N-(2-ethylphenyl)-2-chloroacetamide. This intermediate is then reacted with 5-(morpholin-4-ylsulfonyl)-2-oxopyridine to form N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide. The synthesis of N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide has been optimized to yield a high purity product with good batch-to-batch consistency.

Scientific Research Applications

N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide has been extensively studied for its potential use in the treatment of chronic pain. Chronic pain is a complex condition that affects millions of people worldwide and is often difficult to treat with currently available medications. N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide works by blocking the activity of a specific ion channel called the ATP-gated P2X3 receptor, which is involved in the transmission of pain signals. By blocking this receptor, N-(2-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide has the potential to provide effective pain relief without the side effects associated with current pain medications.